6-[6-(4-methylphenyl)-4-phenyl-2-pyridinyl]-2H-1,4-benzoxazin-3(4H)-one

• Molecular Formula: C26H20N2O2
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 6-[6-(4-methylphenyl)-4-phenylpyridin-2-yl]-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C26H20N2O2/c1-17-7-9-19(10-8-17)22-14-21(18-5-3-2-4-6-18)15-23(27-22)20-11-12-25-24(13-20)28-26(29)16-30-25/h2-15H,16H2,1H3,(H,28,29)
• InChI Key: NARKMFVNMVRPGS-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NC(=CC(=C2)C3=CC=CC=C3)C4=CC5=C(C=C4)OCC(=O)N5

Description

6-[6-(4-methylphenyl)-4-phenyl-2-pyridinyl]-2H-1,4-benzoxazin-3(4H)-one, also known as GSK-J4, is a small molecule inhibitor that targets the histone lysine demethylase JMJD3 and UTX. This compound has been widely used in scientific research to investigate the role of histone lysine demethylases in various biological processes.

Mechanism of Action

6-[6-(4-methylphenyl)-4-phenyl-2-pyridinyl]-2H-1,4-benzoxazin-3(4H)-one targets the active site of JMJD3 and UTX, leading to inhibition of their enzymatic activity. This results in the accumulation of H3K27me3 and H3K4me3 marks on chromatin, leading to changes in gene expression. 6-[6-(4-methylphenyl)-4-phenyl-2-pyridinyl]-2H-1,4-benzoxazin-3(4H)-one has been shown to selectively target JMJD3 and UTX, without affecting other histone lysine demethylases.
Biochemical and Physiological Effects:
6-[6-(4-methylphenyl)-4-phenyl-2-pyridinyl]-2H-1,4-benzoxazin-3(4H)-one has been shown to have various biochemical and physiological effects, depending on the cell type and biological context. It has been shown to induce apoptosis in cancer cells, inhibit inflammation in macrophages, and modulate the immune response in T cells. 6-[6-(4-methylphenyl)-4-phenyl-2-pyridinyl]-2H-1,4-benzoxazin-3(4H)-one has also been shown to affect the differentiation and function of various cell types, including neural stem cells and adipocytes.

Advantages and Limitations for Lab Experiments

6-[6-(4-methylphenyl)-4-phenyl-2-pyridinyl]-2H-1,4-benzoxazin-3(4H)-one has several advantages for lab experiments, including its high potency and selectivity for JMJD3 and UTX, its availability as a small molecule inhibitor, and its ability to modulate gene expression and cellular functions. However, there are also limitations to its use, including its potential off-target effects, its dependence on cell type and context, and its limited solubility and stability.

Future Directions

There are several future directions for research on 6-[6-(4-methylphenyl)-4-phenyl-2-pyridinyl]-2H-1,4-benzoxazin-3(4H)-one and histone lysine demethylases. These include the development of more potent and selective inhibitors, the investigation of the role of histone lysine demethylases in different biological processes and diseases, and the identification of new therapeutic targets for drug development. 6-[6-(4-methylphenyl)-4-phenyl-2-pyridinyl]-2H-1,4-benzoxazin-3(4H)-one and other histone lysine demethylase inhibitors have the potential to be used as therapeutic agents for cancer, inflammation, and other diseases.

Synthesis Methods

The synthesis of 6-[6-(4-methylphenyl)-4-phenyl-2-pyridinyl]-2H-1,4-benzoxazin-3(4H)-one involves a series of chemical reactions starting from readily available starting materials. The detailed synthesis method has been described in several research papers and patents. The process involves the use of various reagents and solvents and requires careful optimization to achieve high yields and purity.

Scientific Research Applications

6-[6-(4-methylphenyl)-4-phenyl-2-pyridinyl]-2H-1,4-benzoxazin-3(4H)-one has been extensively used in scientific research to investigate the role of histone lysine demethylases in various biological processes. It has been shown to inhibit the activity of JMJD3 and UTX, leading to changes in gene expression and cellular functions. 6-[6-(4-methylphenyl)-4-phenyl-2-pyridinyl]-2H-1,4-benzoxazin-3(4H)-one has been used to study the role of histone lysine demethylases in cancer, inflammation, and immune response.